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Compound of Interest

Compound Name:
[(2,3-Dimethylphenyl)methyl](2-

methoxyethyl)amine

Cat. No.: B13277897

Get Quote

CAS No: 51586-20-0 (Free Base) | Formula: C

H

N | MW: 135.21 g/mol [1]

Executive Summary & Physicochemical Framework
(2,3-Dimethylphenyl)methylamine is a primary benzylic amine characterized by a lipophilic 2,3-

dimethylphenyl core. Its solubility is governed by the competition between the polar, hydrogen-

bonding amine headgroup (

) and the hydrophobic aromatic tail.

Unlike simple benzylamine, the 2,3-dimethyl substitution pattern increases the partition

coefficient (LogP), making the free base significantly more soluble in non-polar solvents and

less soluble in neutral water.[2] However, its basicity (pKa

9.[3]3) allows for complete aqueous solubilization via pH manipulation (salt formation).[2]
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Table 1: Physicochemical Properties & Solubility
Predictors

Property Value (Approx.) Impact on Solubility

Physical State Colorless to pale yellow liquid
Miscible with most organic

solvents.

pKa (Conj. Acid) 9.3 – 9.5
Protonates at pH < 7.3. Highly

water-soluble as HCl salt.

LogP (Oct/Water) ~2.1 (Predicted)

Lipophilic.[2] Prefers organic

phase in biphasic extractions

(pH > 10).[2]

H-Bond Donors 2 (Primary Amine)
Good solubility in alcohols

(MeOH, EtOH).

Boiling Point ~220–225 °C (Est.)[2]
High boiling point requires

vacuum distillation for removal.

Solubility Landscape by Solvent Class[2]
The following matrix details the solubility behavior of the Free Base form.

A. Polar Protic Solvents (Water, Alcohols)[2]
Water (Neutral pH): Sparingly soluble (< 5 g/L).[2] The hydrophobic dimethylphenyl group

overrides the hydrophilic amine.[2]

Water (Acidic pH < 4): Highly soluble (> 100 g/L).[2] Formation of the hydrochloride salt (

) disrupts the crystal lattice/hydrophobic aggregation.

Methanol / Ethanol: Fully miscible. These are the solvents of choice for reactions and

transfers.[2]

B. Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)[2]
Solubility: Fully Miscible.
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Utility: Ideal for nucleophilic substitution reactions (

) where the amine acts as a nucleophile.[2]

C. Chlorinated & Non-Polar Solvents (DCM, Toluene,
Hexanes)[2]

Dichloromethane (DCM): Fully Miscible.[2] Excellent for liquid-liquid extraction from basic

aqueous layers.

Toluene: Soluble.[3][4][5] Useful for azeotropic removal of water during imine formation.[2]

Hexanes/Heptane: Soluble.[4][5][6] Often used to precipitate the salt form (amine HCl) from

a reaction mixture.[2]

Experimental Protocols
Protocol A: Self-Validating Gravimetric Solubility Screen
Use this protocol to determine exact solubility limits for your specific batch or isomer mixture.

Preparation: Weigh 100 mg of (2,3-Dimethylphenyl)methylamine into a tared 4 mL vial.

Addition: Add the target solvent in 50

L increments while vortexing.

Observation: Check for clarity (dissolution) or phase separation (saturation).[2]

Calculation: If

is the volume added when clarity is achieved:

[2]

Validation: Cool the solution to 4°C for 1 hour. If precipitation occurs, the room temperature

solubility was near saturation.[2]
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Protocol B: Salt Formation & Purification (The "HCl
Crash" Method)
This is the primary method to purify the amine from non-basic impurities.[2]

Objective: Convert the oil (free base) into a solid hydrochloride salt for recrystallization.

Dissolution: Dissolve crude (2,3-Dimethylphenyl)methylamine (1.0 eq) in diethyl ether or

EtOAc (5 volumes).

Acidification: Dropwise add 4M HCl in Dioxane (1.1 eq) at 0°C.

Mechanism: The non-polar solvent cannot support the ionic lattice of the salt, forcing

precipitation.[2]

Filtration: Collect the white precipitate via vacuum filtration.

Recrystallization: Dissolve the solid in minimal hot isopropanol (IPA). Cool slowly to 4°C.

Yield: Expect >85% recovery of high-purity amine hydrochloride.

Visualized Workflows
Diagram 1: Solubility Screening Decision Tree
This logic flow guides the selection of the optimal solvent system for reaction or extraction.[2]
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Caption: Decision matrix for solvent selection based on the chemical state (Free Base vs. Salt)

of the amine.[2]

Diagram 2: Purification via Acid-Base Extraction
This workflow illustrates the standard purification cycle leveraging the pKa property.
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Caption: Acid-Base extraction workflow for isolating (2,3-Dimethylphenyl)methylamine from

non-basic organic impurities.

Safety & Handling (SDS Highlights)
Corrosivity: As a primary amine, it is caustic. Causes severe skin burns and eye damage.[7]

Wear chemically resistant gloves (Nitrile > 0.11mm).[2]

Volatility: While higher boiling than benzylamine, it has sufficient vapor pressure to cause

respiratory irritation. Always handle in a fume hood.

Storage: Store under inert gas (Argon/Nitrogen). Primary amines absorb atmospheric

to form carbamate salts (white crust), which can alter solubility and stoichiometry.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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